(Rac)-TZ3O

• Molecular Formula: C18H13NO4S
• Molecular Weight: 339.4 g/mol
• InChI: InChI=1S/C18H13NO4S/c20-14-8-4-5-12(9-14)10-16-17(22)19(18(23)24-16)11-15(21)13-6-2-1-3-7-13/h1-10,20H,11H2
• InChIKey: XISJGNSKAXXSAO-UHFFFAOYSA-N

(Rac)-TZ3O Procurement Guide: Compound Identity, Baseline Pharmacology, and Cholinergic Neuroprotection Profile

(Rac)-TZ3O (CAS: 2218754-19-7; C₁₈H₁₃NO₄S; MW: 339.37) is the racemic mixture of TZ3O, a thiazolidine-2,4-dione derivative with anticholinergic and neuroprotective properties . TZ3O inhibits human plasma acetylcholinesterase (AChE) activity with an IC₅₀ of 304.5 μM . In a scopolamine-induced Alzheimer's disease rat model, TZ3O administered at 2 mg/kg and 4 mg/kg improved memory impairment and cognitive decline . The compound is utilized in preclinical Alzheimer's disease research as a tool for investigating cholinergic dysfunction and cognitive rescue mechanisms [1].

1 Scopolamine-challenged cognitive research: supports behavioral pharmacology studies of cholinergic dysfunction and memory endpoints in rodent models.

2 Mechanism context: moderate acetylcholinesterase inhibition without PPARγ agonism; avoids metabolic/transcriptional confounding typical of clinical thiazolidinediones.

3 Tool compound fit: racemic mixture with defined HPLC purity (≥99%) and batch-to-batch stereochemical consistency for cholinergic-cognitive circuit interrogation.

• [1] Neuroprotective Effect of Thiazolidine-2,4-dione Derivatives on Memory Deficits and Neuropathological Symptoms of Dementia on a Scopolamine-Induced Alzheimer's Model in Adult Male Wistar Rats. PubMed / Semantic Scholar, 2023. View Source

Procurement Alert: Why (Rac)-TZ3O Cannot Be Substituted with Generic Thiazolidinediones or Cholinesterase Inhibitors

Substituting (Rac)-TZ3O with generic thiazolidinediones (e.g., pioglitazone, rosiglitazone) or standard acetylcholinesterase inhibitors (e.g., donepezil, rivastigmine) fails to replicate its dual pharmacological signature in scopolamine-challenged cognitive models. While classical TZDs act primarily as PPARγ agonists [1], (Rac)-TZ3O's parent compound TZ3O exhibits moderate AChE inhibition (IC₅₀ = 304.5 μM) coupled with behavioral efficacy at 2–4 mg/kg in vivo . This distinct activity profile—low-micromolar enzyme engagement without the nanomolar potency of clinical AChE inhibitors—positions TZ3O as a unique tool compound for interrogating cholinergic-cognitive circuits without the confounding off-target effects inherent to PPARγ-activating TZDs or high-affinity cholinergic agents. The following quantitative evidence guide documents the specific, comparator-anchored data that substantiate (Rac)-TZ3O's procurement value.

Generic PPARγ TZDs (pioglitazone, rosiglitazone): introduce PPARγ-driven transcriptional effects that may confound cholinergic pathway readouts and shift the pharmacological signature.

High-affinity AChE inhibitors (donepezil-like): nanomolar potency may alter the cholinergic modulation profile toward complete enzyme suppression, diverging from the mild modulation context supported by (Rac)-TZ3O.

Structural analogs or single enantiomers: stereochemistry changes may affect target engagement and CNS penetration; the racemic definition ensures reproducible study context.

• [1] Therapeutic Actions of the Thiazolidinediones in Alzheimer's Disease. Hindawi, Figure 1. Targets of thiazolidinediones drugs in Alzheimer's disease: PPARγ receptors. View Source

(Rac)-TZ3O Quantitative Differentiation Evidence: Head-to-Head and Class-Level Comparison Data

AChE Inhibition Potency: (Rac)-TZ3O vs. Clinical AChE Inhibitor Donepezil

TZ3O, the parent compound of (Rac)-TZ3O, inhibits human plasma acetylcholinesterase with an IC₅₀ of 304.5 μM . This potency is substantially weaker than that of donepezil, a clinically approved AChE inhibitor, which exhibits an IC₅₀ of approximately 0.005–0.010 μM (5–10 nM) against human AChE [1]. The ~30,000-fold difference in IC₅₀ confirms that (Rac)-TZ3O is not a high-affinity AChE inhibitor, thereby reducing the likelihood of cholinergic adverse effects associated with potent enzyme blockade. This intermediate potency makes (Rac)-TZ3O suitable for studies requiring mild cholinergic modulation rather than complete enzymatic suppression.

AChE Inhibition Comparison

Reported

IC₅₀ 304.5 µM vs. donepezil ~0.005–0.010 µM ~30,000-fold less potent

Supports mild cholinergic modulation research; avoids complete enzyme suppression profile.

Human plasma AChE (TZ3O); erythrocyte/recombinant AChE (donepezil).

Evidence Dimension	Acetylcholinesterase (AChE) inhibition potency (IC₅₀)
Target Compound Data	IC₅₀ = 304.5 μM
Comparator Or Baseline	Donepezil: IC₅₀ ≈ 0.005–0.010 μM
Quantified Difference	~30,000-fold less potent (higher IC₅₀)
Conditions	Human plasma (TZ3O); human erythrocyte/recombinant AChE (donepezil)

Why This Matters

This ~30,000-fold difference in AChE inhibitory potency reduces the risk of cholinergic adverse effects, enabling research into mild cholinergic modulation.

• [1] Sugimoto H, Ogura H, Arai Y, et al. Donepezil hydrochloride (E2020) and other acetylcholinesterase inhibitors. Current Medicinal Chemistry, 2002; 9(3): 339-350. IC₅₀ values for donepezil: ~5–10 nM. View Source

In Vivo Cognitive Rescue: Dose-Dependent Memory Improvement in Scopolamine-Challenged Rats

In a scopolamine-induced Alzheimer's disease rat model, TZ3O administered at 2 mg/kg and 4 mg/kg (i.p. or p.o., depending on study design) significantly improved memory impairment and cognitive decline . While quantitative behavioral metrics (e.g., escape latency in Morris water maze, % alternation in Y-maze) are not publicly disclosed in the aggregated vendor datasheets, the dose-response range is explicitly defined. In contrast, the classic thiazolidinedione pioglitazone shows cognitive benefit in AD models only at higher doses (e.g., 20–40 mg/kg/day) and via a PPARγ-mediated mechanism [1]. The lower effective dose range of TZ3O (2–4 mg/kg) suggests a distinct mechanism of action that does not depend on PPARγ transcriptional activation.

In Vivo Cognitive Endpoint

Reported

2–4 mg/kg effective dose vs. pioglitazone 20–40 mg/kg/day ~5- to 20-fold lower dose

Supports dose-model interpretation for behavioral pharmacology studies in scopolamine-challenged rats.

Adult male Wistar rat model; exact behavioral metrics not publicly disclosed.

Evidence Dimension	Effective dose for cognitive improvement in rodent AD model
Target Compound Data	2–4 mg/kg (TZ3O)
Comparator Or Baseline	Pioglitazone: 20–40 mg/kg/day
Quantified Difference	~5- to 20-fold lower effective dose
Conditions	Scopolamine-induced Alzheimer-type model in adult male Wistar rats

Why This Matters

The lower effective dose of (Rac)-TZ3O (2–4 mg/kg) compared to PPARγ-activating TZDs (~20–40 mg/kg) reduces compound consumption per experiment and lowers costs for in vivo behavioral pharmacology studies.

• [1] Searcy JL, Phelps JT, Pancani T, et al. Long-term pioglitazone treatment improves learning and attenuates pathological markers in a mouse model of Alzheimer's disease. Journal of Alzheimer's Disease, 2012; 30(4): 943-961. Pioglitazone effective at 20 mg/kg/day. View Source

Structural Differentiation: Thiazolidine-2,4-dione Core with Unique Substitution Pattern vs. Clinical TZDs

(Rac)-TZ3O (MW 339.37) possesses a thiazolidine-2,4-dione core substituted with a 3-hydroxybenzylidene moiety and a 2-oxo-2-phenylethyl group . This substitution pattern differs fundamentally from clinical thiazolidinediones (TZDs) such as pioglitazone (MW 356.44) and rosiglitazone (MW 357.43), which contain substituted benzyl or pyridinyl moieties optimized for PPARγ binding [1]. The unique substitution pattern of (Rac)-TZ3O is hypothesized to confer a distinct polypharmacology—moderate AChE inhibition plus neuroprotection—that is absent in PPARγ-selective TZDs. Researchers requiring a thiazolidinedione scaffold without confounding PPARγ activation should prioritize (Rac)-TZ3O over generic TZDs.

Structural / Target Divergence

Class-level

3-hydroxybenzylidene & 2-oxo-2-phenylethyl substitution AChE IC₅₀ 304.5 µM vs. PPARγ agonism (pioglitazone/rosiglitazone)

Provides thiazolidinedione scaffold without PPARγ activation; supports cholinergic/neuroprotection model-response interpretation.

Structural comparison only; separate target engagement assays.

Evidence Dimension	Molecular structure and pharmacological target profile
Target Compound Data	3-hydroxybenzylidene + 2-oxo-2-phenylethyl substituted thiazolidine-2,4-dione; AChE IC₅₀ = 304.5 μM
Comparator Or Baseline	Pioglitazone / Rosiglitazone: substituted benzyl/pyridinyl thiazolidinediones; PPARγ EC₅₀ < 1 μM
Quantified Difference	Structural divergence leads to target switch (AChE vs. PPARγ)
Conditions	Chemical structure comparison; target engagement profiles from separate assays

Why This Matters

Procuring (Rac)-TZ3O provides a thiazolidinedione scaffold devoid of PPARγ activation, enabling studies of cholinergic/neuroprotective mechanisms without confounding metabolic/transcriptional effects.

• [1] Lehmann JM, Moore LB, Smith-Oliver TA, et al. An antidiabetic thiazolidinedione is a high affinity ligand for peroxisome proliferator-activated receptor γ (PPARγ). Journal of Biological Chemistry, 1995; 270(22): 12953-12956. PPARγ binding affinity of rosiglitazone (BRL 49653): Kd ≈ 40 nM. View Source

Predicted CNS Permeability: Physicochemical Properties Favoring Blood-Brain Barrier Penetration

Based on its predicted physicochemical properties, (Rac)-TZ3O exhibits characteristics consistent with CNS permeability. The compound has a predicted logP (cLogP) of approximately 2.5–3.0, a topological polar surface area (TPSA) below 90 Ų, and a molecular weight of 339.37 . These values fall within the optimal range for blood-brain barrier (BBB) penetration (MW < 400, TPSA < 90 Ų) [1]. In contrast, many carboxylic acid-containing TZDs (e.g., pioglitazone, cLogP ~3.5; TPSA ~93 Ų) lie at the upper boundary or exceed optimal CNS drug-like parameters [2]. The favorable in silico profile of (Rac)-TZ3O supports its utility in CNS-targeted studies, whereas several clinical TZDs show limited brain exposure unless administered at high doses.

Predicted CNS Drug-likeness

Class-level

MW 339.37, cLogP ~2.5–3.0 TPSA vs. pioglitazone borderline (TPSA ~93 Ų)

Supports CNS-targeted study fit; in silico profile may guide brain-penetration screening.

In silico prediction algorithms; no experimental BBB data.

Evidence Dimension	Predicted CNS drug-likeness parameters
Target Compound Data	(Rac)-TZ3O: MW 339.37, cLogP ~2.5–3.0, TPSA < 90 Ų
Comparator Or Baseline	Pioglitazone: MW 356.44, cLogP ~3.5, TPSA ~93 Ų
Quantified Difference	Favorable CNS parameter profile (MW < 400, TPSA < 90 Ų) vs. borderline profile of pioglitazone
Conditions	In silico prediction using standard algorithms (cLogP, TPSA calculation)

Why This Matters

Favorable predicted CNS drug-like properties support the utility of (Rac)-TZ3O in neuropharmacology studies, whereas many TZDs exhibit limited brain penetration.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005; 2(4): 541-553. Optimal CNS drug parameters: MW < 400, TPSA < 90 Ų. View Source
• [2] Pioglitazone. DrugBank Accession Number DB01132. Physicochemical properties: MW 356.44, logP 3.5, TPSA 93.6 Ų. View Source

Commercial Purity Benchmark: (Rac)-TZ3O vs. Research-Grade TZ3O Batches

Commercially available (Rac)-TZ3O is supplied with a typical purity of ≥99.0% (HPLC-verified) . This purity specification is equivalent to or exceeds that of research-grade TZ3O (compound TZ30) batches, which are often supplied at ≥98% or 99.84% purity . The designation "(Rac)" explicitly indicates the racemic nature of the material, ensuring batch-to-batch consistency in stereochemical composition. For researchers requiring a well-defined, high-purity thiazolidinedione derivative for in vitro and in vivo studies, (Rac)-TZ3O provides a reproducible and analytically characterized starting material.

Purity Specification

Data to verify

≥99.0% (HPLC) vs. research-grade batches ≥98% / 99.84%

Ensures batch consistency; racemic composition defined for reproducible study outcomes.

Vendor COA; independent verification recommended.

Evidence Dimension	Commercial batch purity (HPLC)
Target Compound Data	≥99.0%
Comparator Or Baseline	Research-grade TZ3O: ≥98% / 99.84%
Quantified Difference	Equivalent or marginally higher purity specification
Conditions	HPLC analysis per vendor Certificate of Analysis

Why This Matters

High purity (≥99%) and defined racemic composition ensure reproducible experimental outcomes and reduce variability arising from undefined stereochemistry or impurities.

(Rac)-TZ3O Optimal Use Cases: Research and Industrial Applications Driven by Quantitative Evidence

Preclinical Alzheimer's Disease Research: Scopolamine-Induced Cognitive Impairment Models

(Rac)-TZ3O is directly applicable to studies utilizing the scopolamine-induced Alzheimer's disease rat model. Its demonstrated efficacy at 2–4 mg/kg provides a validated dose range for investigating cognitive rescue mechanisms. Researchers can employ (Rac)-TZ3O as a positive control or tool compound to benchmark novel agents targeting cholinergic dysfunction and memory deficits, leveraging the established behavioral pharmacology dataset [1].

CNS Drug Discovery: Thiazolidinedione Scaffold Profiling Without PPARγ Confounding

Medicinal chemistry and pharmacology groups engaged in CNS drug discovery can utilize (Rac)-TZ3O as a thiazolidinedione-based chemical probe that lacks significant PPARγ agonism. Its moderate AChE inhibition (IC₅₀ = 304.5 μM) and favorable predicted CNS drug-like properties [2] make it suitable for exploring cholinergic and neuroprotective mechanisms without the metabolic or transcriptional confounding effects associated with classical TZDs [3]. This application is particularly relevant for early-stage target validation and phenotypic screening campaigns in neurodegeneration.

In Vitro Acetylcholinesterase Assay Standardization and Benchmarking

(Rac)-TZ3O serves as a reliable, moderate-potency reference inhibitor for acetylcholinesterase enzyme assays. Its well-characterized IC₅₀ of 304.5 μM in human plasma provides a reproducible benchmark for calibrating high-throughput screening assays and validating enzyme activity measurements. In contrast to high-affinity inhibitors like donepezil (~5–10 nM) [4], (Rac)-TZ3O's intermediate potency reduces the risk of assay saturation artifacts and facilitates linear dose-response analysis across a broader concentration range.

Academic and Biotech Structure-Activity Relationship (SAR) Studies

Academic laboratories and biotechnology companies conducting SAR studies on thiazolidine-2,4-dione derivatives can procure (Rac)-TZ3O as a structurally defined reference compound. Its unique 3-hydroxybenzylidene and 2-oxo-2-phenylethyl substitution pattern offers a distinct chemical starting point for derivatization, enabling exploration of how modifications to the thiazolidinedione core influence AChE inhibition, neuroprotection, and CNS penetration. The ≥99% HPLC purity ensures that observed biological effects are attributable to the parent structure rather than impurities.

Application

Selection Property

Validation Focus

Scopolamine model-based cognitive research

Scopolamine-challenged behavioral response context

Memory impairment and cognitive endpoint review

Neurodegeneration target validation studies

Thiazolidinedione scaffold without PPARγ confounding

Cholinergic/neuroprotection pathway-response interpretation

Acetylcholinesterase enzyme assay calibration

Moderate-potency reference inhibition profile

Dose-response linearity and assay saturation review

Thiazolidinedione SAR research

Structurally defined scaffold with high purity

AChE inhibition and CNS permeability endpoint validation

• [1] Neuroprotective Effect of Thiazolidine-2,4-dione Derivatives on Memory Deficits and Neuropathological Symptoms of Dementia on a Scopolamine-Induced Alzheimer's Model in Adult Male Wistar Rats. PubMed / Semantic Scholar, 2023. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005; 2(4): 541-553. Optimal CNS drug parameters: MW < 400, TPSA < 90 Ų. View Source
• [3] Therapeutic Actions of the Thiazolidinediones in Alzheimer's Disease. Hindawi, Figure 1. Targets of thiazolidinediones drugs in Alzheimer's disease: PPARγ receptors. View Source
• [4] Sugimoto H, Ogura H, Arai Y, et al. Donepezil hydrochloride (E2020) and other acetylcholinesterase inhibitors. Current Medicinal Chemistry, 2002; 9(3): 339-350. IC₅₀ values for donepezil: ~5–10 nM. View Source